molecular formula C10H13BrO2 B7872395 1-(5-Bromo-2-ethoxyphenyl)ethan-1-ol

1-(5-Bromo-2-ethoxyphenyl)ethan-1-ol

Cat. No.: B7872395
M. Wt: 245.11 g/mol
InChI Key: QVNVUCKHXOBQQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(5-Bromo-2-ethoxyphenyl)ethan-1-ol is a substituted benzyl alcohol featuring a bromine atom at the 5-position and an ethoxy group at the 2-position of the phenyl ring.

Properties

IUPAC Name

1-(5-bromo-2-ethoxyphenyl)ethanol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H13BrO2/c1-3-13-10-5-4-8(11)6-9(10)7(2)12/h4-7,12H,3H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QVNVUCKHXOBQQZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=C(C=C1)Br)C(C)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H13BrO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

245.11 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(5-Bromo-2-ethoxyphenyl)ethan-1-ol typically involves the bromination of 2-ethoxyphenyl ethan-1-ol. The reaction is carried out under controlled conditions to ensure selective bromination at the desired position on the phenyl ring. Common reagents used in this process include bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent such as dichloromethane or acetonitrile .

Industrial Production Methods: Industrial production of 1-(5-Bromo-2-ethoxyphenyl)ethan-1-ol follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, with stringent control over reaction parameters to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: 1-(5-Bromo-2-ethoxyphenyl)ethan-1-ol undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

1-(5-Bromo-2-ethoxyphenyl)ethan-1-ol has several applications in scientific research:

Mechanism of Action

The mechanism of action of 1-(5-Bromo-2-ethoxyphenyl)ethan-1-ol involves its interaction with specific molecular targets and pathways. The compound can interact with enzymes and receptors, leading to modulation of biological processes. For example, its bromine atom can participate in halogen bonding, influencing the compound’s binding affinity to target proteins .

Comparison with Similar Compounds

Table 1: Structural Comparison of 1-(5-Bromo-2-ethoxyphenyl)ethan-1-ol with Analogues

Compound Name Substituents (Phenyl Ring) Functional Group Molecular Formula Molar Mass (g/mol) Key References
1-(5-Bromo-2-iodophenyl)ethanone 5-Bromo, 2-iodo Ketone C₈H₆BrIO 299.95
1-(5-Bromothiophen-2-yl)ethan-1-ol 5-Bromo (thiophene ring) Alcohol C₆H₇BrOS 207.09
1-(5-Bromo-1,3-benzoxazol-7-yl)ethan-1-ol 5-Bromo, benzoxazole scaffold Alcohol C₉H₈BrNO₂ 242.07
(1R)-1-(3-Bromo-1,2-oxazol-5-yl)ethan-1-ol 3-Bromo (isoxazole ring) Alcohol C₅H₆BrNO₂ 200.01

Key Observations :

  • Electron-Withdrawing vs.
  • Heterocyclic vs. Phenyl Scaffolds : Thiophene, benzoxazole, and isoxazole derivatives (e.g., ) exhibit distinct electronic properties due to their aromatic systems, influencing reactivity and biological activity.

Comparative Insights :

  • Bromination: Direct bromination of acetophenones (as in ) is a common method for introducing bromine to the aromatic ring. However, regioselectivity may vary with substituents (e.g., ethoxy vs. iodo groups) .
  • Reduction/Oxidation: The target alcohol could be synthesized via reduction of a corresponding ketone (e.g., 1-(5-Bromo-2-ethoxyphenyl)ethanone) using catalysts like Ru(II) complexes, which achieve high enantiomeric excess (ee) in chiral analogues .

Physicochemical and Spectroscopic Properties

Table 3: Physicochemical Data for Selected Compounds

Compound Name Melting Point (°C) Boiling Point (°C) Solubility Key Spectroscopic Data (NMR, IR)
1-(5-Bromothiophen-2-yl)ethan-1-ol Not reported Not reported Organic solvents δH (CDCl₃): 1.50 (d, 3H), 4.90 (q, 1H)
1-(5-Bromo-2-iodophenyl)ethanone Not reported Not reported EtOH, DCM IR (KBr): 1680 cm⁻¹ (C=O)
1-(5-Bromo-1,3-benzoxazol-7-yl)ethan-1-ol Not reported Not reported DMSO MS (ESI): m/z 242.07 [M+H]⁺

Analysis :

  • Solubility : The ethoxy group in the target compound may improve solubility in polar aprotic solvents (e.g., DMSO) compared to halogen-only analogues .
  • Spectroscopy : Alcohols exhibit characteristic O–H stretches (~3200–3600 cm⁻¹ in IR) and distinct NMR signals for the benzylic CH–OH group, differentiating them from ketones .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.